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Compound of Interest

Compound Name: 1-Nitrobutane

Cat. No.: B1203751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1-Nitrobutane, a versatile nitroalkane
compound. This document covers its fundamental chemical identifiers, molecular structure, and
key physicochemical properties.

Chemical Identity and Properties

1-Nitrobutane is a colorless to pale yellow liquid at room temperature with a slightly sweet
odor.[1] It is an organic compound characterized by a nitro group (-NO2) attached to a butane
backbone.[1] Its chemical identity and key properties are summarized below.
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Property Value Reference
CAS Number 627-05-4 [L121[3][41[516]17118]
Molecular Formula C4H9NO2 [L12131=1e1 718l
Molecular Weight 103.12 g/mol [1112][3][6]
Melting Point -81 °C [31[6]
Boiling Point 152-153 °C [3][5]1[6]
Density 0.973 g/cm3 at 20 °C [315]
Flash Point 44 °C [31[5]
Solubility Limited .solubilit)./ in water; (5]
soluble in organic solvents.
SMILES CCCC--INVALID-LINK--[O-] [3][6]
InChi Key NALZTFARIYUCBY- CEIE]
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Molecular Structure

The molecular structure of 1-Nitrobutane consists of a four-carbon butane chain with a nitro

group attached to the first carbon atom.

Caption: Molecular structure of 1-Nitrobutane.

Chemical Synthesis and Reactivity

1-Nitrobutane is primarily utilized as a solvent and as an intermediate in various organic
syntheses, including the production of pharmaceuticals and agrochemicals.[1] It can participate
in a range of chemical reactions, such as nucleophilic substitutions and reductions, making it a
valuable building block in synthetic organic chemistry.[1] For instance, it is used in methods for
preparing amines by reducing the nitro compound.[4]

As a nitroalkane, 1-Nitrobutane is considered a mild oxidizing agent.[9] Caution is advised
when mixing it with reducing agents, as this can lead to vigorous and potentially explosive
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reactions, especially at elevated temperatures and pressures.[9] It can also react with inorganic
bases to form explosive salts.[9]

Safety and Handling

1-Nitrobutane is a flammable liquid and should be handled with appropriate safety precautions
in a well-ventilated area.[1][9] It is classified as a Dangerous Good for transport and may be
subject to additional shipping charges.[2] Due to its potential health hazards upon exposure,
appropriate personal protective equipment should be worn when handling this chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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